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Compound Name: Pigment Red 264
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For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data for the application of Pigment Red 264 in dye-sensitized
solar cells (DSSCs) is not readily available in peer-reviewed literature. The following application
notes and protocols are based on the known properties of Pigment Red 264 and extensive
research on analogous diketopyrrolopyrrole (DPP) pigments used as sensitizers in DSSCs.
The provided data and methodologies should be considered a starting point for research and
development.

Introduction

Pigment Red 264, a high-performance organic pigment belonging to the diketopyrrolopyrrole
(DPP) class, presents a promising candidate for use as a sensitizer in dye-sensitized solar cells
(DSSCs).[1][2][3] DPP pigments are renowned for their exceptional thermal stability,
lightfastness, and strong light absorption in the visible spectrum, all of which are desirable
characteristics for a DSSC dye.[1][2][4] The core structure of Pigment Red 264, 3,6-bis([1,1'-
biphenyl]-4-yl)-2,5-dihydro-pyrrolo[3,4-c]pyrrole-1,4-dione, features an extended 1t-conjugated
system that facilitates efficient light harvesting.[1] This document provides a comprehensive
guide to the potential application of Pigment Red 264 in DSSCs, including detailed
experimental protocols and expected performance metrics based on related DPP dyes.

Quantitative Data Summary
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The following table summarizes the photovoltaic performance of a representative
diketopyrrolopyrrole (DPP) dye, designated as DPP-I, in a dye-sensitized solar cell. This data
provides a benchmark for the expected performance of DSSCs sensitized with Pigment Red
264.

Power Short-Circuit L
] Open-Circuit
Conversion Current .
Dye . ) Voltage (Voc) Fill Factor (FF)
Efficiency Density (Jsc) [mV]
m
(PCE) [%] [mMA cm~—2]
DPP-I| 4.14 9.78 605 0.69

Data obtained for a similar DPP dye (DPP-I) under standard global AM 1.5 solar light
conditions.[5]

Experimental Protocols
Preparation of Pigment Red 264 Dye Solution

A crucial step for successful sensitization is the preparation of a stable and well-dissolved dye
solution.

Materials:

Pigment Red 264

Anhydrous solvent (e.g., a 1:1 v/v mixture of acetonitrile and tert-butanol)

Co-adsorbent: Chenodeoxycholic acid (CDCA)

Magnetic stirrer and stir bar

Ultrasonic bath
Procedure:

e Prepare a 0.3 to 0.5 mM solution of Pigment Red 264 in the chosen anhydrous solvent. Due
to the typically low solubility of DPP pigments, sonication and gentle heating may be
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required.

o To prevent dye aggregation on the TiOz surface, add a co-adsorbent. A common choice is
chenodeoxycholic acid (CDCA) at a concentration 10-20 times that of the dye.

« Stir the solution in the dark for at least 4 hours to ensure complete dissolution and
complexation with the co-adsorbent.

Fabrication of the TiO2 Photoanode

The photoanode is a critical component for electron transport.

Materials:

Fluorine-doped Tin Oxide (FTO) coated glass

Titanium dioxide (TiOz) paste (e.g., a commercial paste of 20 nm anatase patrticles)

Screen printer or doctor blade

Furnace

Procedure:

» Clean the FTO glass substrates by sonicating sequentially in a detergent solution, deionized
water, and ethanol.

o Apply a layer of TiO2 paste onto the conductive side of the FTO glass using a screen printer
or the doctor-blade technique to achieve a uniform thickness of approximately 10-12 pm.

e Dry the TiOz2 film at 125°C for 5 minutes.

 Sinter the TiOz-coated FTO glass in a furnace at 500°C for 30 minutes to ensure good
particle necking and remove organic binders.

» Allow the photoanodes to cool to room temperature before sensitization.

Sensitization of the TiO2 Photoanode
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This step involves the adsorption of the dye onto the mesoporous TiO2 surface.
Procedure:
e Immerse the cooled TiO2 photoanodes into the prepared Pigment Red 264 dye solution.

o Keep the sensitization bath in a dark, sealed container to prevent solvent evaporation and
light-induced degradation of the dye.

» Allow the sensitization to proceed for 12-24 hours at room temperature.

 After sensitization, rinse the photoanodes with the same solvent used for the dye solution to
remove any non-adsorbed dye molecules.

e Dry the sensitized photoanodes in a clean, dry environment.

Assembly of the DSSC

The final step is the assembly of the solar cell.
Materials:

e Sensitized TiO2 photoanode

o Platinum-coated FTO glass (counter electrode)
e Thermoplastic sealant (e.g., Surlyn®)

» Electrolyte solution (e.g., 0.6 M BMII, 0.03 M Iz, 0.1 M guanidinium thiocyanate, and 0.5 M 4-
tert-butylpyridine in a mixture of acetonitrile and valeronitrile)

e Vacuum back-filling system
e Binder clips
Procedure:

» Place the thermoplastic sealant around the TiO2 film on the photoanode.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1384101?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1384101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

» Position the platinum-coated counter electrode on top of the photoanode, with the conductive
sides facing each other.

» Heat the assembly on a hot plate at approximately 100°C while applying gentle pressure with
binder clips to seal the cell.

« Introduce the electrolyte into the cell through a pre-drilled hole in the counter electrode via
vacuum back-filling.

Seal the filling hole with a small piece of sealant and a coverslip.

Visualizations
DSSC Fabrication Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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